2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-(3,4-dihydro-1H-isoquinolin-2-yl)-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C19H22N2O/c1-2-15-7-5-6-10-18(15)20-19(22)14-21-12-11-16-8-3-4-9-17(16)13-21/h3-10H,2,11-14H2,1H3,(H,20,22)
• InChI Key: RBZODDSQTKQZTO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2CCC3=CC=CC=C3C2
• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol

Description

2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide is a chemical compound with potential applications in scientific research. This compound is also known as N-phenyl-2-(2-phenylethyl) isoquinoline-1-carboxamide and has been studied for its potential use in various fields of research.

Scientific Research Applications

2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide has potential applications in various fields of scientific research. This compound has been studied for its potential use as a ligand for dopamine receptors, which are involved in the regulation of various physiological processes such as movement, cognition, and emotion. It has also been studied for its potential use in the treatment of neurodegenerative disorders such as Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide involves its binding to dopamine receptors in the brain. This binding leads to the activation of intracellular signaling pathways, which in turn modulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. The modulation of these neurotransmitters is believed to be responsible for the physiological and biochemical effects of this compound.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are related to its binding to dopamine receptors. This compound has been shown to increase the release of dopamine in the brain, which is associated with improved motor function and cognitive performance. It has also been shown to have antidepressant and anxiolytic effects, possibly through its modulation of serotonin and norepinephrine levels.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide in lab experiments include its potential as a ligand for dopamine receptors, which are involved in various physiological processes. This compound has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative disorders. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

For research on 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide include further studies on its potential as a ligand for dopamine receptors and its neuroprotective effects. This compound may also have potential applications in the treatment of other neurological disorders such as Alzheimer's disease and schizophrenia. Further research is needed to determine the safety and efficacy of this compound and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-ethylphenyl)acetamide involves the reaction of N-phenyl-2-(2-phenylethyl) isoquinoline-1-carboxamide with acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization.